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Compound of Interest

Compound Name: TAK-901-d3

CAS No.: 1346603-28-8

Cat. No.: B585449 Get Quote

Part 1: Executive Summary & Critical Distinction
IMMEDIATE ACTION REQUIRED: Before initiating any disposal workflow, you must verify the

isotopic labeling of your compound.

TAK-901-d3 is a STABLE ISOTOPE (Deuterium/H-2).

It is NOT Radioactive.

DO NOT dispose of this in radioactive waste streams (unless mixed with other radiolabels).

[1]

TAK-901-d3 is a deuterated internal standard of TAK-901, a potent, investigational small-

molecule inhibitor of Aurora B Kinase. While it poses no radiological hazard, it retains the full

biological potency and toxicity profile of the parent drug. It must be handled as a High Potency

Active Pharmaceutical Ingredient (HPAPI) and a Cytotoxic/Genotoxic Hazard.[1]

Part 2: Hazard Identification & Safety Profile
To ensure a self-validating safety system, researchers must understand the mechanism of

toxicity, not just the classification.
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Parameter Technical Specification Implications for Handling

Compound Class Aurora Kinase B Inhibitor

Targets cell division (mitosis).

Potential for teratogenicity and

reproductive toxicity.[1][2]

Physical State
Solid (Powder) or Solution

(DMSO/MeOH)

High risk of aerosolization if

dry. Skin absorption risk if in

DMSO.[1]

RCRA Status Non-Listed (Investigational)

Default to Hazardous Chemical

Waste. Do not drain dispose.

[1]

Deactivation NO BLEACH

Strong oxidizers can create

unpredictable, toxic byproducts

with sulfonamides/amines.[1]

Mechanism of Action Warning: TAK-901 inhibits histone H3 phosphorylation, leading to

polyploidy and apoptosis [1]. Accidental exposure can disrupt normal cell cycle progression in

the handler, posing significant risks to rapidly dividing cells (e.g., bone marrow, reproductive

tissue).

Part 3: Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for HPAPI handling.[1] Adhere to this tiered protection

protocol.
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Zone Required PPE Rationale

Primary Barrier

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood

Prevents inhalation of aerosols

(critical for powders).

Hand Protection
Double Nitrile Gloves (ASTM

D6978 rated)

Outer glove: Change

immediately upon splash.[1]

Inner glove: Last line of

defense.[1]

Body Protection
Tyvek® Sleeves or Impervious

Gown

Protects forearms from gaps

between glove and coat cuff.[1]

Eye/Face
Safety Goggles + Face Shield

(if outside hood)

Prevents mucosal absorption

via splashes.[1]

Part 4: Disposal Workflows
Workflow A: Solid Waste (Vials, Weigh Boats, Contaminated Sharps)
Applicable to: Empty vials with residual powder, contaminated pipettes, gloves.

Segregation: Do not mix with general trash or biohazard waste (unless the biohazard bin is

specifically designated for chemo-waste incineration).[1]

Primary Containment: Place items in a rigid, sealable container labeled

"Cytotoxic/Chemotherapy Waste."

Secondary Containment: Seal the primary container in a 4-mil polyethylene bag (Yellow bag

protocol is standard for trace chemo waste).

Destruction Method:High-Temperature Incineration. This is the only validated method to

destroy the pyrrolo[2,3-b]pyridine scaffold of TAK-901.

Workflow B: Liquid Waste (Stock Solutions, HPLC Effluent)
Applicable to: Expired DMSO stocks, LC-MS/MS waste streams.
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Solvent Compatibility: Segregate based on the solvent (e.g., Halogenated vs. Non-

Halogenated).[1]

Labeling: Tag the waste container explicitly:

"Contains Trace TAK-901-d3 (Cytotoxic Kinase Inhibitor). High Potency."

HPLC Waste: If TAK-901-d3 is used as an internal standard in LC-MS, the effluent contains

trace acetonitrile/methanol and the drug. Collect in Satellite Accumulation Areas (SAA).

Prohibited Actions: Never pour down the sink. Water treatment plants cannot filter kinase

inhibitors, leading to environmental bioaccumulation.[1]

Part 5: Decision Logic & Visualization
The following diagram illustrates the critical decision pathways for disposing of TAK-901-d3 to

ensure compliance with EPA and EHS standards.
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Figure 1: Decision matrix for TAK-901-d3 disposal. Note the divergence from radioactive

protocols despite the "d3" label.
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Part 6: Emergency Spill Response Protocol
In the event of a spill (>5 mg powder or >5 mL solution), initiate Code Orange (Chemical Spill)

procedures immediately.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE Up: Don double gloves, Tyvek gown, and N95/P100 respirator (if powder is aerosolized

outside a hood).[1]

Contain:

Liquid: Cover with absorbent pads.

Powder: Cover with damp paper towels (water-wet) to prevent dust generation. Do not dry

sweep.

Decontaminate:

Clean area with detergent/water (to solubilize the drug).

Follow with 70% Isopropanol (to remove residue).[1]

Note: Do not use bleach (Sodium Hypochlorite) as a primary decontaminant for this class

of molecule unless specified by site-specific EHS, as it may not fully degrade the kinase

inhibitor core [2].

Disposal: Place all cleanup materials into a hazardous waste bag for incineration.

Spill Incident 1. Isolate Area 2. Don PPE
(Resp + Dbl Gloves)

3. Wet Absorb
(No Dust)

4. Wash:
Detergent -> Alcohol 5. Incinerate Waste

Click to download full resolution via product page

Figure 2: Linear response workflow for cytotoxic spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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